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Compound of Interest

Compound Name: 2-(2-Phenylethynyl)aniline

Cat. No.: B188489

For Immediate Reference: In Case of a Spill or Exposure

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and shoes. Wash skin thoroughly with soap
and water for at least 15 minutes. Get medical help if irritation develops.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[1]

o Spill: Evacuate personnel to a safe area. Wear appropriate personal protective equipment
(PPE). Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in
a suitable, closed container for disposal.[2] Ensure adequate ventilation. Do not let the
chemical enter drains.[3]

Quantitative Data Summary

This table summarizes the key quantitative data for 2-(2-phenylethynyl)aniline. Note that
some values are predicted and should be treated as estimates.
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Property Value Source
Molecular Formula Ci14H11N [3114]
Molecular Weight 193.24 g/mol [3114]
Melting Point 89 °C [3]
Boiling Point 359.7 £ 25.0 °C (Predicted) [3]
Density 1.13 + 0.1 g/cm? (Predicted) [3]

pKa 2.42 £ 0.10 (Predicted) [3]
Occupational Exposure Limits No data available [3]

Hazard Identification and Personal Protective
Equipment (PPE)

GHS Hazard Classifications:[4]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.
 Skin Irritation (Category 2): Causes skin irritation.

o Eye Irritation (Category 2A): Causes serious eye irritation.

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.

Required Personal Protective Equipment (PPE):
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PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3]

Respiratory Protection

Follow the OSHA respirator regulations found in
29 CFR 1910.134 or European Standard EN
149. Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.

Experimental Protocols: Disposal Procedures

No specific chemical deactivation or neutralization protocols for 2-(2-phenylethynyl)aniline

are readily available in the searched literature. Therefore, disposal must be handled by a

licensed professional waste disposal service. The following protocol outlines the steps for the

proper disposal of this compound in a laboratory setting.

Objective: To safely collect, store, and dispose of 2-(2-phenylethynyl)aniline waste in

compliance with environmental regulations.

Materials:

Chemical-resistant waste container with a secure lid

Hazardous waste labels

Personal Protective Equipment (PPE) as specified in Section 2

Fume hood
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Procedure:
e Segregation of Waste:
o Designate a specific, labeled container for 2-(2-phenylethynyl)aniline waste.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.

o Waste Collection:

o All operations involving the handling and transfer of 2-(2-phenylethynyl)aniline should be
conducted within a certified fume hood to minimize inhalation exposure.[2]

o Carefully transfer any waste solid or solution containing 2-(2-phenylethynyl)aniline into
the designated waste container.

o Avoid generating dust or aerosols.
o Container Management:
o Keep the waste container tightly closed when not in use.[3]

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials.[3]

o The storage area should be secure and accessible only to authorized personnel.[3]
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
(2-Phenylethynyl)aniline".

o Include the date of accumulation and any other information required by your institution's
environmental health and safety (EHS) department.

e Disposal Request:
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o Once the container is full or ready for disposal, contact your institution's EHS department
or a licensed hazardous waste disposal contractor to arrange for pickup.

o Provide the waste contractor with a copy of the Safety Data Sheet (SDS) for 2-(2-
phenylethynyl)aniline.

e Regulatory Compliance:

o Disposal of the contents and container must be in accordance with all applicable local,
state, and federal regulations.[3] The final disposal method will be determined by the
licensed waste management facility.

Visualization of Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 2-(2-
phenylethynyl)aniline.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(2-phenylethynyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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